(5-Fluorobenzofuran-2-yl)boronic acid
Cat. No. B151820
M. Wt: 179.94 g/mol
InChI Key: YGLIPSIVUHENTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912188B2
Procedure details
To a solution of 5-fluorobenzofuran (10 g, 73.53 mmol) in dry tetrahydrofuran (250 mL) were added tetramethylethylenediamine (10.2 g, 87.93 mmol). The solution was kept below −60° C. under nitrogen, while BuLi (93.75 mmol, 2.5M solution in hexane) was added dropwise. It was warmed to −10° C. during 45 min and stirred at this temperature for another 30 min. The mixture was cooled again below −60° C. followed by dropwise addition of triisopropyl borate (41.4 g, 220.21 mmol). After warming to room temperature the mixture was quenched with hydrochloric acid (70 mL, 2N) and stirred for 1 h. The alkaline aqueous layer was brought to pH 5 and extracted with ethyl acetate (3×80 mL). All organic layers were combined, dried over sodium sulfate, and concentrated in vacuo to give 5-fluorobenzofuran-2-ylboronic acid (3.5 g, 26%) which was used for the next step without further purification.
Yield
26%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][CH:8]=[CH:7][C:6]=2[CH:10]=1.CN(C)CCN(C)C.[Li]CCCC.[B:24](OC(C)C)([O:29]C(C)C)[O:25]C(C)C>O1CCCC1>[F:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8]([B:24]([OH:29])[OH:25])=[CH:7][C:6]=2[CH:10]=1
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Inputs
Step One
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Name
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|
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Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=CC2=C(C=CO2)C1
|
|
Name
|
|
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Quantity
|
10.2 g
|
|
Type
|
reactant
|
|
Smiles
|
CN(CCN(C)C)C
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|
Name
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|
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Quantity
|
250 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Two
|
Name
|
|
|
Quantity
|
93.75 mmol
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
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Step Three
|
Name
|
|
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Quantity
|
41.4 g
|
|
Type
|
reactant
|
|
Smiles
|
B(OC(C)C)(OC(C)C)OC(C)C
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
-10 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at this temperature for another 30 min
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added dropwise
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was cooled again below −60° C.
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
After warming to room temperature the mixture
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was quenched with hydrochloric acid (70 mL, 2N)
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STIRRING
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Type
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STIRRING
|
|
Details
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stirred for 1 h
|
|
Duration
|
1 h
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EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate (3×80 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=CC2=C(C=C(O2)B(O)O)C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.5 g | |
| YIELD: PERCENTYIELD | 26% | |
| YIELD: CALCULATEDPERCENTYIELD | 26.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
